N-(2,6-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide
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Description
N-(2,6-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H21N5O3 and its molecular weight is 415.453. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Derivatives and Structural Analysis
Research has explored the synthesis and structural analysis of heterocyclic derivatives related to N-(2,6-dimethylphenyl)-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide. The formation and X-ray structure determination of related compounds have been significant for understanding the molecular structure and potential chemical properties. These studies contribute to the broader field of chemical synthesis, offering insights into the creation of complex compounds with specific structural characteristics (Banfield, Fallon, & Gatehouse, 1987).
Radioligand Development for Imaging
Another application involves the development of selective radioligands for imaging purposes, such as positron emission tomography (PET). Compounds within the same chemical family have been synthesized for their selective binding to certain protein receptors, demonstrating potential in neuroimaging and the study of neurodegenerative diseases. This research indicates the role of similar compounds in medical diagnostics and pharmaceutical development (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).
Antimicrobial Applications
Studies have also focused on the antimicrobial activities of compounds synthesized from related chemical structures. These investigations have identified significant antibacterial and antifungal properties, which are comparable to established antibiotics. Such research underscores the potential of these compounds in developing new antimicrobial agents that could address the growing concern of antibiotic resistance (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).
Novel Synthesis Approaches and Biological Evaluation
The synthesis and biological evaluation of novel heterocycles incorporating certain moieties have been a significant area of research. These studies have led to the creation of new compounds with potential therapeutic applications, highlighting the versatility of these chemical structures in drug development and the exploration of biological activities (Bondock, Rabie, Etman, & Fadda, 2008).
Properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-[2,4-dioxo-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N5O3/c1-15-6-3-7-16(2)20(15)26-19(29)14-27-18-9-5-11-25-21(18)22(30)28(23(27)31)13-17-8-4-10-24-12-17/h3-12H,13-14H2,1-2H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUXSEYAMUOOCIK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CN=CC=C4)N=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.